Cas no 38370-78-4 (3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1))

3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1) structure
38370-78-4 structure
Product Name:3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)
CAS No:38370-78-4
MF:C15H30ClNO2
MW:291.857203960419
CID:1489315
PubChem ID:217269
Update Time:2025-04-21

3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-(piperidin-1-yl)propyl 2,2-dimethylpentanoate hydrochloride (1:1)
    • 3-piperidin-1-ylpropyl 2,2-dimethylpentanoate,hydrochloride
    • Valeric acid, 2,2-dimethyl-, 3-piperidinopropyl ester, hydrochloride
    • DTXSID80191723
    • Pentanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochloride
    • 38370-78-4
    • Pentanoic acid, 2,2-dimethyl-, 3-piperidinopropyl ester
    • 2,2-Dimethylvaleric acid 3-piperidinopropyl ester
    • 3-Piperidinopropyl 2,2-dimethylvalerate hydrochloride
    • Inchi: 1S/C15H29NO2.ClH/c1-4-9-15(2,3)14(17)18-13-8-12-16-10-6-5-7-11-16;/h4-13H2,1-3H3;1H
    • InChI Key: YPKGCMGRPBFIEL-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C(C)(C)CCC)=O)CCCN1CCCCC1

Computed Properties

  • Exact Mass: 291.1967
  • Monoisotopic Mass: 291.1965069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 245
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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